Cas no 4297-63-6 (Phenol, 2-cyclopentyl-4-methyl-)

• Product Name: Phenol, 2-cyclopentyl-4-methyl-
• CAS No: 4297-63-6
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 324224
• PubChem ID: 13615706
• Update Time: 2025-04-19

Phenol, 2-cyclopentyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-4-methylphenol
• Phenol, 2-cyclopentyl-4-methyl-
• DTXSID30545090
• 4297-63-6
• SCHEMBL7718403

• Inchi： 1S/C12H16O/c1-9-6-7-12(13)11(8-9)10-4-2-3-5-10/h6-8,10,13H,2-5H2,1H3
• InChI Key： KDHONNUUDHJCID-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C1CCCC1

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23